Cas no 749192-75-4 ( )

• Product Name: &nbsp
• CAS No: 749192-75-4
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 980557
• PubChem ID: 10679918
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbonyl chloride, 2-propyl- (9CI)
• 2-propyl-1H-imidazole-5-carbonyl chloride
• 1H-IMIDAZOLE-4-CARBONYL CHLORIDE, 2-PROPYL-
• 749192-75-4
• DTXSID10443404
•  

• Inchi： 1S/C7H9ClN2O/c1-2-3-6-9-4-5(10-6)7(8)11/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： YSOOUTDLTZIULC-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(CCC)N1)=O

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų